Cas no 88456-23-9 (Hexanenitrile, 2-(1-methyl-2-oxoethyl)-)

• Product Name: Hexanenitrile, 2-(1-methyl-2-oxoethyl)-
• CAS No: 88456-23-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 632226
• PubChem ID: 20272716
• Update Time: 2025-04-19

Hexanenitrile, 2-(1-methyl-2-oxoethyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 2-(1-methyl-2-oxoethyl)-
• 2-(1-oxopropan-2-yl)hexanenitrile
• 88456-23-9
• SCHEMBL10899139
• DTXSID60604462

• Inchi： 1S/C9H15NO/c1-3-4-5-9(6-10)8(2)7-11/h7-9H,3-5H2,1-2H3
• InChI Key： QPIVITSOGAKHCT-UHFFFAOYSA-N
• SMILES： O=CC(C)C(C#N)CCCC

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų